Cas no 1175278-16-6 (4,5-Difluoro-1,3-benzothiazol-2-amine)

• Product Name: 4,5-Difluoro-1,3-benzothiazol-2-amine
• CAS No: 1175278-16-6
• MF: C₇H₄F₂N₂S
• MW: 186.181866645813
• MDL: MFCD12785751
• CID: 1090854
• PubChem ID: 61075402
• Update Time: 2025-05-24

4,5-Difluoro-1,3-benzothiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 4,5-Difluorobenzo[d]thiazol-2-amine
• 4,5-difluoro-1,3-benzothiazol-2-amine
• 2-Amino-4,5-difluorobenzothiazole
• 1175278-16-6
• SCHEMBL2748639
• AXB27816
• 2-amino-4,5-difluoro-1,3-benzothiazole
• AC7963
• AS-79070
• 2-BenzothiazolaMine, 4,5-difluoro-
• SY151631
• CS-0441565
• AKOS010308274
• SNFPJGYGBQVSDJ-UHFFFAOYSA-N
• DTXSID60734112
• MFCD12785751
• EN300-123208
• 4,5-Difluoro-1,3-benzothiazol-2-amine

• MDL： MFCD12785751
• Inchi： 1S/C7H4F2N2S/c8-3-1-2-4-6(5(3)9)11-7(10)12-4/h1-2H,(H2,10,11)
• InChI Key： SNFPJGYGBQVSDJ-UHFFFAOYSA-N
• SMILES： S1C(N)=NC2C(=C(C=CC1=2)F)F

Computed Properties

• Exact Mass: 186.00632563g/mol
• Monoisotopic Mass: 186.00632563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 67.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 4,5-Difluoro-1,3-benzothiazol-2-amine

Comprehensive Overview of 4,5-Difluoro-1,3-benzothiazol-2-amine (CAS No. 1175278-16-6)

4,5-Difluoro-1,3-benzothiazol-2-amine (CAS No. 1175278-16-6) is a fluorinated benzothiazole derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the class of heterocyclic amines, which are widely studied for their potential applications in drug discovery and material science. The presence of fluorine atoms at the 4 and 5 positions enhances its electronic and steric properties, making it a valuable intermediate for synthesizing more complex molecules.

In recent years, the demand for fluorinated compounds like 4,5-Difluoro-1,3-benzothiazol-2-amine has surged, driven by their role in the development of bioactive molecules. Researchers are particularly interested in its potential as a building block for kinase inhibitors and antimicrobial agents, which are critical in addressing global health challenges such as antibiotic resistance. The compound's CAS No. 1175278-16-6 is frequently searched in academic databases, reflecting its relevance in cutting-edge scientific studies.

The synthesis of 4,5-Difluoro-1,3-benzothiazol-2-amine involves multi-step organic reactions, including cyclization and fluorination processes. Its molecular stability and solubility in common organic solvents make it a versatile candidate for further chemical modifications. Analytical techniques such as NMR spectroscopy and mass spectrometry are commonly employed to characterize its purity and structural integrity, ensuring its suitability for high-precision applications.

From an industrial perspective, 4,5-Difluoro-1,3-benzothiazol-2-amine is often discussed in the context of green chemistry and sustainable synthesis. Companies are increasingly adopting eco-friendly protocols to produce such compounds, aligning with global trends toward reducing environmental impact. This aligns with the growing consumer interest in sustainable pharmaceuticals and green manufacturing, which are hot topics in both scientific and public forums.

Another area of interest is the compound's potential role in material science. Its aromatic heterocycle structure lends itself to applications in organic electronics and photovoltaic materials. Researchers are exploring its use in OLEDs (organic light-emitting diodes) and sensors, where its fluorinated backbone could improve device performance and longevity.

For those searching for 4,5-Difluoro-1,3-benzothiazol-2-amine suppliers or CAS 1175278-16-6 pricing, it's important to note that the compound is typically available in small-scale quantities for research purposes. Quality control measures, such as HPLC analysis and certificates of analysis (CoA), are critical when sourcing this material to ensure consistency across experiments.

In summary, 4,5-Difluoro-1,3-benzothiazol-2-amine (CAS No. 1175278-16-6) represents a promising scaffold in modern chemistry, with applications spanning drug development, agrochemicals, and advanced materials. Its combination of fluorine substitution and heterocyclic reactivity makes it a subject of ongoing research, particularly in addressing contemporary challenges like disease treatment and sustainable technology.